Cas no 89607-39-6 (6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile)

• Product Name: 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile
• CAS No: 89607-39-6
• MF: C₁₄H₁₁ClN₄O
• MW: 286.716341257095
• MDL: MFCD00245328
• CID: 595091
• Update Time: 2025-11-07

6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrano[2,3-c]pyrazole-5-carbonitrile,6-amino-4-(4-chlorophenyl)-1,4-dihydro-3-methyl-
• 6-amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(4-chlorophenyl)-3-methyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-(4-chlorophenyl)-3-methyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• HMS2290O17
• STK021876
• RSC002253
• SBB001169
• ST006585
• 6-AMINO-
• 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile

• MDL： MFCD00245328
• Inchi： 1S/C14H11ClN4O/c1-7-11-12(8-2-4-9(15)5-3-8)10(6-16)13(17)20-14(11)19-18-7/h2-5,12H,17H2,1H3,(H,18,19)
• InChI Key： LFMRJDCCWCMETI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C#N)=C(N)OC2C1=C(C)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 463
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano2,3-cpyrazole-5-carbonitrile

Comprehensive Overview of 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 89607-39-6)

The compound 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 89607-39-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrano[2,3-c]pyrazole derivative is characterized by the presence of an amino group, a chlorophenyl moiety, and a nitrile functional group, which collectively contribute to its reactivity and versatility in synthetic applications.

In recent years, the demand for heterocyclic compounds like 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with the growing focus on combating antibiotic resistance and chronic diseases. The compound's CAS No. 89607-39-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern synthetic chemistry.

The synthesis of 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile typically involves multicomponent reactions (MCRs), which are favored for their atom economy and efficiency. Such methodologies resonate with the green chemistry trends, a hot topic among environmentally conscious researchers. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From a commercial perspective, suppliers often highlight the compound's role as a building block for bioactive molecules, catering to pharmaceutical companies and research institutions. Its 4-chlorophenyl and nitrile groups make it a candidate for further derivatization, addressing the need for novel small-molecule therapeutics. Online queries frequently include terms like "pyrano[2,3-c]pyrazole synthesis" or "89607-39-6 supplier," underscoring its practical significance.

In conclusion, 6-Amino-4-(4-chlorophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 89607-39-6) represents a compelling case study in the intersection of synthetic chemistry and applied research. Its structural complexity and functional diversity position it as a valuable asset in the quest for innovative solutions to global health and sustainability challenges.